Cas no 2229277-99-8 (3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid
• CAS No: 2229277-99-8
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 6551038
• PubChem ID: 165632686
• Update Time: 2025-07-22

3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid
• EN300-1944599
• 2229277-99-8

• Inchi： 1S/C10H9ClF2O2/c1-6-4-7(11)2-3-8(6)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： GQSGSLQRSJWVAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid (CAS No. 2229277-99-8)

The compound 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid (CAS No. 2229277-99-8) is a fluorinated organic acid derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoropropanoic acid moiety attached to a chloro-methylphenyl ring, makes it a subject of interest for researchers exploring novel bioactive molecules. The presence of both chloro and difluoro groups enhances its reactivity and selectivity, which is critical for targeted drug design and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis methods. Researchers are particularly interested in how 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid can be synthesized using eco-friendly catalysts or solvent-free conditions, addressing the industry's push toward reducing environmental impact. Questions like "How to synthesize fluorinated aromatic acids efficiently?" or "What are the applications of difluoropropanoic acid derivatives?" are frequently searched in academic and industrial circles.

The compound's potential extends to the field of medicinal chemistry, where fluorinated aromatic acids are often used as intermediates for non-steroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Its structural similarity to known bioactive molecules has prompted investigations into its enzyme inhibition properties, particularly against cyclooxygenase (COX) enzymes. This aligns with the rising interest in personalized medicine and targeted therapies, as evidenced by search queries such as "Fluorinated COX inhibitors" or "Chlorophenyl derivatives in drug discovery."

From an agrochemical perspective, 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid could play a role in developing next-generation herbicides or plant growth regulators. The chloro-methylphenyl group is known to interact with plant hormone receptors, while the difluoropropanoic acid moiety may improve systemic translocation within plants. This dual functionality addresses the agricultural sector's need for high-efficacy, low-residue solutions, a topic frequently searched under terms like "Novel herbicide modes of action" or "Fluorinated agrochemicals."

Analytical characterization of this compound involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, particularly given the sensitivity of fluorine-carbon bonds to environmental conditions. Researchers often search for "NMR shifts for difluoropropanoic acids" or "Crystallographic data for chlorophenyl derivatives," highlighting the need for robust analytical protocols.

In summary, 3-(4-chloro-2-methylphenyl)-3,3-difluoropropanoic acid (CAS No. 2229277-99-8) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by the unique properties imparted by its chloro, methyl, and difluoro substituents. As the scientific community continues to explore sustainable synthetic routes and bioactive applications, this compound is poised to remain a focal point of innovation.